Cas no 131105-83-4 (Benzothiazole,2-(chloromethyl)-5-methoxy-)
131105-83-4 structure
Product Name:Benzothiazole,2-(chloromethyl)-5-methoxy-
CAS No:131105-83-4
MF:C9H8ClNOS
MW:213.683919906616
CID:102417
PubChem ID:45076947
Update Time:2025-04-18
Benzothiazole,2-(chloromethyl)-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(chloromethyl)-5-methoxy-
- 2-(Chloromethyl)-5-methoxy-1,3-benzothiazole
- 2-ChloroMethyl-5-Methoxybenzothiazole
- Benzothiazole, 2-(chloromethyl)-5-methoxy- (9CI)
- 131105-83-4
- Benzothiazole,2-(chloromethyl)-5-methoxy-(9ci)
- 2-Chloromethyl-5-methoxybenzo[d]thiazole, 97%
- 2-(chloromethyl)-5-methoxybenzo[d]thiazole
- BENZOTHIAZOLE, 2-(CHLOROMETHYL)-5-METHOXY-
- DB-274745
-
- Inchi: 1S/C9H8ClNOS/c1-12-6-2-3-8-7(4-6)11-9(5-10)13-8/h2-4H,5H2,1H3
- InChI Key: LEFZQVCYAYXINQ-UHFFFAOYSA-N
- SMILES: ClCC1=NC2C=C(C=CC=2S1)OC
Computed Properties
- Exact Mass: 213.00164
- Monoisotopic Mass: 213.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4A^2
- XLogP3: 2.8
Experimental Properties
- PSA: 22.12
Benzothiazole,2-(chloromethyl)-5-methoxy- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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